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Compound of Interest

Compound Name: Dihydrodiol-Ibrutinib-d5

Cat. No.: B12386538 Get Quote

Ibrutinib Signaling Pathway
Ibrutinib functions by irreversibly binding to a cysteine residue in the active site of Bruton's

tyrosine kinase (BTK). This action blocks the B-cell receptor (BCR) signaling pathway, which is

crucial for the proliferation, trafficking, and survival of malignant B-cells.[2][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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